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Compound of Interest

Compound Name: NADP disodium salt

Cat. No.: B1223965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, analytical

methodologies, and biological significance of β-Nicotinamide adenine dinucleotide phosphate

(NADP) disodium salt. This essential coenzyme is pivotal in a myriad of cellular processes,

acting as an electron carrier in its oxidized (NADP+) and reduced (NADPH) forms.

Physicochemical Properties
NADP disodium salt is a yellowish, hygroscopic powder.[1] Its fundamental properties are

summarized in the tables below, offering a clear reference for laboratory applications.

Identifier Value

CAS Number 24292-60-2[2]

Molecular Formula C₂₁H₂₆N₇Na₂O₁₇P₃[3]

Molecular Weight 787.37 g/mol [4]

Appearance White to yellowish amorphous powder[3]

Melting Point 175-178 °C
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Solubility Details

Water Soluble (50 mg/mL)

Aqueous Buffer Soluble in 0.001% aqueous buffer, pH 7.0

Methanol Soluble

Ethanol Less soluble

Ether Insoluble

Ethyl Acetate Insoluble

Stability and Storage Conditions

Long-Term Storage -20°C

Short-Term Storage (Shipped) Ambient temperature

General Stability Stable at +2 to +8°C for 24 months. Store dry.

Precautions Protect from light and moisture. Hygroscopic.

Spectroscopic Properties Value

λmax 260 nm

pH 4.0 ± 1.0 (10mg/mL in water)

Biological Role and Signaling Pathway
NADP+ is a crucial coenzyme in cellular metabolism, particularly in anabolic pathways and

antioxidant defense. It serves as the primary electron acceptor in the pentose phosphate

pathway (PPP), where it is reduced to NADPH. NADPH then provides the reducing power for

biosynthetic reactions, such as fatty acid and nucleotide synthesis, and for the regeneration of

glutathione, a key antioxidant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1223965?utm_src=pdf-body-img
https://www.benchchem.com/product/b1223965?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pentose_phosphate_pathway
https://www.researchgate.net/figure/Diagram-of-the-pentose-phosphate-pathway-showing-substrates-and-enzymes-involved-in-it_fig1_229428073
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1989.10869517
https://sielc.com/hplc-separation-of-nad-and-nadh-on-pei-column
https://www.benchchem.com/product/b1223965#nadp-disodium-salt-cas-number-24292-60-2-properties
https://www.benchchem.com/product/b1223965#nadp-disodium-salt-cas-number-24292-60-2-properties
https://www.benchchem.com/product/b1223965#nadp-disodium-salt-cas-number-24292-60-2-properties
https://www.benchchem.com/product/b1223965#nadp-disodium-salt-cas-number-24292-60-2-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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